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Compound of Interest

Compound Name: 3-Chloro-L-Tyrosine

Cat. No.: B556623

An In-depth Technical Guide to 3-Chloro-L-
Tyrosine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Chloro-L-tyrosine is a halogenated derivative of the amino acid L-tyrosine. It serves as a
critical biomarker for inflammatory diseases and oxidative stress, specifically indicating the
activity of the enzyme myeloperoxidase (MPO). This document provides a comprehensive
overview of its chemical structure, physicochemical properties, biological significance, and
detailed experimental protocols for its synthesis and analysis. This guide is intended to be a
valuable resource for professionals in biochemical research and pharmaceutical development.

Chemical Structure and Identification

3-Chloro-L-tyrosine is structurally characterized by a tyrosine core with a chlorine atom
substituted at the third position of the phenol ring, ortho to the hydroxyl group.[1]

e |[UPAC Name: (2S)-2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid[1]
e Synonyms: 3-Chlorotyrosine, Monochlorotyrosine, CI-Tyr[1]

e CAS Number: 7423-93-0[1]
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e Molecular Formula: CoH10CINO3[1]
e SMILES: N--INVALID-LINK--C(O)=0

e InChl: 1S/C9H10CINO3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,
(H,13,14)/t7-/m0/s1

Physicochemical Properties

The key quantitative properties of 3-Chloro-L-tyrosine are summarized in the table below,
providing essential data for experimental design and application.

Property Value Source
Molecular Weight 215.63 g/mol [1]
Appearance White to off-white powder Sigma-Aldrich
Melting Point 249 °C (literature)

Optical Rotation [0]24/D -2°,c=1in 1 M HCI

Assay Purity =97%

Biological Significance and Pathway

3-Chloro-L-tyrosine is a non-proteinogenic amino acid that is not incorporated into proteins
during translation but is formed post-translationally through the action of myeloperoxidase
(MPO).[1] MPO is a heme-containing enzyme released by neutrophils and monocytes at sites
of inflammation.[1] In the presence of hydrogen peroxide (H202) and chloride ions (CI~), MPO
produces hypochlorous acid (HOCI), a potent oxidizing and chlorinating agent.[1] This highly
reactive species then chlorinates the phenol ring of L-tyrosine residues in proteins to form 3-
Chloro-L-tyrosine.[1]

Consequently, elevated levels of 3-Chloro-L-tyrosine in tissues and plasma serve as a
specific biomarker for MPO-catalyzed oxidative damage and are associated with various
inflammatory conditions, including cardiovascular diseases.[1]
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Formation Pathway of 3-Chloro-L-Tyrosine

The following diagram illustrates the biochemical pathway leading to the formation of 3-Chloro-

L-tyrosine during an inflammatory response.
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Caption: Myeloperoxidase-mediated formation of 3-Chloro-L-Tyrosine.

Experimental Protocols
Synthesis of 3-Chloro-L-tyrosine

Two primary methods for the synthesis of 3-Chloro-L-tyrosine are chemical synthesis and
enzymatic synthesis.

5.1.1 Chemical Synthesis via Direct Chlorination
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This protocol describes the synthesis of 3-Chloro-L-tyrosine from L-tyrosine using N-
chlorosuccinimide (NCS) as the chlorinating agent.

o Materials:

o L-Tyrosine

[¢]

N-chlorosuccinimide (NCS)

o

Methanol (MeOH)

[e]

Trifluoroacetic acid (TFA)

o

Dichloromethane (DCM)

[¢]

Standard laboratory glassware and magnetic stirrer

e Procedure:

o Suspend L-tyrosine in methanol in a round-bottom flask.

o Cool the suspension in an ice bath.

o Add N-chlorosuccinimide (1.0 equivalent) portion-wise to the stirred suspension over 30
minutes.

o Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

o Upon completion, remove the solvent under reduced pressure.

o The crude product can be purified by recrystallization or column chromatography. For
purification, dissolve the residue in a minimal amount of hot water, allow it to cool slowly to
form crystals, and then collect the crystals by filtration.

o Wash the purified crystals with cold water and dry under vacuum.

5.1.2 Enzymatic Synthesis using Tyrosine Phenol-Lyase

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b556623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This method utilizes an engineered tyrosine phenol-lyase (TPL) to catalyze the synthesis from
3-chlorophenol and sodium pyruvate.[2][3]

o Materials:
o 3-Chlorophenol
o Sodium pyruvate
o Ammonium chloride (NHa4Cl)
o Recombinant tyrosine phenol-lyase (e.g., M379V mutant from Citrobacter freundii)[3]
o Phosphate buffer (pH 8.0)
o Incubator shaker
» Procedure:

o Prepare a reaction mixture containing phosphate buffer, 3-chlorophenol, sodium pyruvate,
and ammonium chloride.

o Add the purified recombinant TPL enzyme to the mixture.

o Incubate the reaction at a controlled temperature (e.g., 21-30°C) with constant shaking for
24 hours.[3]

o Monitor the formation of 3-Chloro-L-tyrosine using HPLC.
o Terminate the reaction by denaturing the enzyme (e.g., by adding acid or heat).

o Purify the product from the reaction mixture using ion-exchange chromatography.

Quantification in Human Plasma by LC-MS/MS

This protocol provides a method for the sensitive and specific quantification of free 3-Chloro-L-
tyrosine in human plasma, adapted from established methodologies.

o Materials and Equipment:
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o Human plasma samples

o Internal standard (e.g., 3C-labeled 3-Chloro-L-tyrosine)

o Formic acid (FA)

o Methanol (MeOH)

o Acetonitrile (ACN)

o Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

o Centrifuge and vortex mixer

e Procedure:

o Sample Preparation:

Thaw plasma samples on ice.

» To 100 pL of plasma, add the internal standard solution.
= Precipitate proteins by adding 400 pL of cold acetonitrile.
= Vortex the mixture vigorously for 1 minute.

» Centrifuge at 14,000 rpm for 10 minutes at 4°C.

» Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

» Reconstitute the residue in 100 pL of the initial mobile phase (e.g., 0.1% formic acid in
water).

o LC-MS/MS Analysis:
» Chromatographic Conditions:

» Column: A suitable C18 reversed-phase column.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b556623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol.

Gradient: A typical gradient would be: 0-0.7 min (10% B), 0.7-5.0 min (10-40% B),
5.0-5.5 min (40-95% B), 5.5-6.5 min (95% B), followed by re-equilibration.

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 10-20 pL.

» Mass Spectrometry Conditions:
» |onization Mode: Positive Electrospray lonization (ESI+).
» Detection Mode: Multiple Reaction Monitoring (MRM).

= Monitor specific precursor-to-product ion transitions for 3-Chloro-L-tyrosine and its
internal standard.

o Data Analysis:

» Quantify the concentration of 3-Chloro-L-tyrosine by constructing a calibration curve
using the peak area ratio of the analyte to the internal standard.

Applications in Research and Development

o Biomarker of Disease: As a specific product of MPO activity, 3-Chloro-L-tyrosine is a
valuable biomarker for diseases characterized by neutrophilic inflammation and oxidative
stress, such as atherosclerosis, cardiovascular disease, and some cancers.

o Pharmaceutical Development: It can be used as a specialized amino acid building block in
peptide synthesis to create novel therapeutic agents. The introduction of a chlorine atom can
alter the pharmacological properties of a peptide, potentially enhancing its efficacy or
stability.

» Biochemical Research: Studying the formation and effects of 3-Chloro-L-tyrosine provides
insights into the mechanisms of oxidative damage to proteins and the pathophysiology of
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inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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